![molecular formula C17H18N4O B5627999 4-(6-cyclopropylpyrimidin-4-yl)-1-phenylpiperazin-2-one](/img/structure/B5627999.png)
4-(6-cyclopropylpyrimidin-4-yl)-1-phenylpiperazin-2-one
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Overview
Description
The chemical compound belongs to a class of compounds that are of interest in medicinal chemistry due to their structural complexity and potential biological activities. Compounds with piperazine and pyrimidine cores, such as the one described, are often explored for their potential in drug discovery due to their versatile chemical properties and interactions with biological targets.
Synthesis Analysis
The synthesis of complex molecules containing cyclopropylpyrimidine and phenylpiperazine units often involves multi-step synthetic routes. For instance, a related compound, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-(2-(4-substitutedpiperazin-1-yl)acetyl)piperazin-1-yl)quinoline-3-carboxylic acid derivatives, was synthesized and characterized, showcasing the intricacies involved in constructing such molecules with potential antibacterial and antitubercular activities (Narva Suresh et al., 2014).
Molecular Structure Analysis
The molecular and crystal structures of compounds with similar structural features, like isothiazolopyridines, have been analyzed to understand their conformation and interactions. These studies reveal how hydrogen bonds and π-π interactions contribute to the stability and biological activities of these compounds (Z. Karczmarzyk & W. Malinka, 2008).
Chemical Reactions and Properties
Cyclopropylpyrimidines are synthesized through various chemical reactions, including phosphomolybdic acid-promoted reactions, illustrating the chemical versatility and reactivity of the cyclopropyl and pyrimidine functional groups (P. S. Reddy et al., 2014).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystal structure, are crucial for their application in medicinal chemistry. While specific data on the compound are not readily available, studies on related compounds provide insights into how these properties are determined and their implications for drug design.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with biological targets, are essential for understanding the potential therapeutic applications of these compounds. The synthesis and evaluation of related compounds for antimicrobial and anticancer activities highlight the importance of the chemical structure in determining biological efficacy (Devender Mandala et al., 2013).
properties
IUPAC Name |
4-(6-cyclopropylpyrimidin-4-yl)-1-phenylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O/c22-17-11-20(8-9-21(17)14-4-2-1-3-5-14)16-10-15(13-6-7-13)18-12-19-16/h1-5,10,12-13H,6-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLUJKQSEQLKMCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)N3CCN(C(=O)C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Cyclopropylpyrimidin-4-YL)-1-phenylpiperazin-2-one |
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